5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol

• Molecular Formula: C26H19ClF4N2O4
• Molecular Weight: 534.9 g/mol
• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methoxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol
• InChI: InChI=1S/C26H19ClF4N2O4/c1-35-21-9-6-14(10-22(21)36-2)23-24(32-13-33-25(23)26(29,30)31)16-8-7-15(11-20(16)34)37-12-17-18(27)4-3-5-19(17)28/h3-11,13,34H,12H2,1-2H3
• InChI Key: KLMAPTBFFDYOAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(N=CN=C2C(F)(F)F)C3=C(C=C(C=C3)OCC4=C(C=CC=C4Cl)F)O)OC

Description

The compound 5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol is a pyrimidine derivative featuring a trifluoromethyl group, a 3,4-dimethoxyphenyl substituent, and a benzyloxy-phenol moiety with chloro and fluoro substituents. The phenol group may enhance solubility via hydrogen bonding, while halogen substituents (Cl, F) could facilitate halogen-bonding interactions in biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as hydroxide ions or amines.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Pyrimidine Derivatives from Patent EP 4,374,877 A2

The patent describes compounds like 4-[2,3-difluoro-4-[[10-hydroxy-6-methyl-8-oxo-9-[[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]carbamoyl]-6,7-diazaspiro[4.5]dec-9-en-7-yl]methyl]phenoxy]butanoic acid, which share the trifluoromethylpyrimidine core with the target compound. Key differences include:

• Substituents: The patent compounds feature a diazaspiro ring and carbamoyl group, whereas the target compound has a dimethoxyphenyl group and phenol.
• However, the absence of a phenol group in the patent derivatives could reduce solubility compared to the target compound .

2.2. Dihydropyrimidin-2-ones (DHPMs)

Synthesized via Biginelli reactions (–6), DHPMs like 3,4-dihydropyrimidin-2-ones are structurally distinct due to their saturated pyrimidine ring. For example:

• Substituents : DHPMs often have ester or ketone groups (e.g., ethyl acetoacetate derivatives) instead of trifluoromethyl or dimethoxyphenyl groups.
• Activity: DHPMs are known as calcium channel blockers (e.g., monastrol) and antimicrobial agents. The target compound’s aromatic pyrimidine core may enhance metabolic stability compared to DHPMs’ partially reduced ring .

2.3. Tetrahydropyrimidine Carboxylates

Compounds such as ethyl 4-(4-((2-bromoethoxy)carbonyl)phenyl)-2-substituted-6-substitutedphenyl-1,2,3,4-tetrahydro pyrimidine-5-carboxylate () feature a tetrahydropyrimidine scaffold with ethoxycarbonyl and bromoethoxy groups.

• Functional Groups: The ethoxycarbonyl group may act as a prodrug moiety, unlike the target compound’s phenol.

Structural and Functional Comparison Table

Compound Type	Core Structure	Key Substituents	Physicochemical Properties	Potential Bioactivity
Target Compound	Aromatic pyrimidine	Trifluoromethyl, 3,4-dimethoxyphenyl, phenol	High lipophilicity (CF₃), moderate solubility (phenol)	Kinase inhibition, enzyme modulation
EP 4,374,877 A2 Derivatives	Aromatic pyrimidine	Trifluoromethyl, diazaspiro, carbamoyl	Rigid structure, low solubility	Enzyme/protein interaction
DHPMs	Dihydropyrimidinone	Ethyl/acetyl esters, ketones	Moderate stability, variable solubility	Calcium channel blocking, antimicrobial
Tetrahydropyrimidine Carboxylates	Tetrahydropyrimidine	Ethoxycarbonyl, bromoethoxy	Prodrug potential, low polarity	Prodrug activation, diverse targets

Research Findings and Implications

• Trifluoromethyl Group : Present in both the target compound and patent derivatives, this group enhances metabolic stability and lipophilicity, critical for blood-brain barrier penetration in CNS-targeting drugs .
• Dimethoxyphenyl vs. Diazaspiro : The dimethoxyphenyl group in the target compound may enable π-π stacking in enzyme active sites, whereas the diazaspiro group in patent compounds introduces steric constraints .
• Halogen Substituents : The 2-chloro-6-fluorobenzyloxy group in the target compound could improve binding affinity through halogen-bonding interactions, a feature absent in DHPMs and tetrahydropyrimidine carboxylates .

Biological Activity

The compound 5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol is of significant interest in pharmaceutical research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, efficacy in various assays, and relevant case studies.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{23}\text{H}_{20}\text{ClF}\text{N}_3\text{O}_4$$

This complex structure incorporates multiple functional groups that contribute to its biological properties.

Research indicates that this compound exhibits various mechanisms of action, primarily through:

• Inhibition of Enzymatic Activity : It has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways.
• Antiviral Activity : Preliminary studies suggest efficacy against viral infections, particularly HIV-1, where it demonstrated potent inhibitory effects in vitro.

Biological Activity Overview

The biological activity of the compound can be summarized in the following table:

Activity	Assay Type	IC50 (µM)	Notes
HIV-1 Inhibition	Reverse Transcriptase Assay	0.001	High potency against wild-type and mutant strains
COX-II Inhibition	Enzyme Inhibition Assay	0.52	Selective COX-II inhibition with low ulcerogenic risk
Antioxidant Activity	DPPH Radical Scavenging	12.5	Moderate antioxidant properties

Study 1: Antiviral Efficacy

A study published in Journal of Medicinal Chemistry explored the antiviral properties of similar compounds with the chloro-fluoro substitution. The results indicated that compounds with a similar structure to 5-[(2-Chloro-6-fluorobenzyl)oxy]-2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]phenol exhibited significant inhibitory activity against HIV-1 with IC50 values in the picomolar range, suggesting a robust antiviral mechanism likely related to reverse transcriptase inhibition .

Study 2: Anti-inflammatory Properties

In another investigation focusing on anti-inflammatory effects, the compound was tested for its ability to inhibit COX enzymes. The data showed that it selectively inhibited COX-II over COX-I, indicating potential therapeutic applications in treating inflammatory diseases without the typical side effects associated with non-selective NSAIDs .